2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide

• IUPAC Name: 2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]-N-pyrimidin-2-ylacetamide
• InChI: InChI=1S/C15H14N4O2S2/c1-2-21-10-4-5-11-12(8-10)23-15(18-11)22-9-13(20)19-14-16-6-3-7-17-14/h3-8H,2,9H2,1H3,(H,16,17,19,20)
• InChI Key: JUJOCWQETWBZRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=NC=CC=N3
• Molecular Formula: C15H14N4O2S2
• Molecular Weight: 346.4 g/mol

Description

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties that make it an important tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide involves the inhibition of certain enzymes. Specifically, this compound has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC). HDAC is an important enzyme that plays a role in the regulation of gene expression. Inhibition of HDAC activity by this compound can lead to changes in gene expression, which can have important implications for various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific biological system being studied. However, some general effects of this compound include changes in gene expression, alterations in cell signaling pathways, and inhibition of cell proliferation. These effects can have important implications for various biological processes such as cancer development, inflammation, and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This makes it an important tool for investigating specific biological processes. However, one limitation of this compound is its potential toxicity. Like many chemical compounds, this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide. One important area of research is the development of new drugs based on this compound. Due to its ability to selectively inhibit certain enzymes, this compound has potential as a therapeutic agent for various diseases. Another area of research is the investigation of the specific biological processes affected by this compound. By understanding the mechanisms of action of this compound, researchers can gain insights into the underlying biology of various diseases and potentially identify new targets for drug development. Finally, researchers can also investigate the potential toxicity of this compound and develop strategies for minimizing its toxicity while still maintaining its biological activity.

Synthesis Methods

The synthesis of 2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide involves a series of chemical reactions. The starting materials for this synthesis are 6-ethoxy-2-mercaptobenzothiazole and 2-chloro-N-(2-hydroxyethyl)pyrimidin-4-amine. These two compounds are reacted together in the presence of a base to form the desired product. The final compound is then purified using various techniques such as chromatography to obtain a pure sample.

Scientific Research Applications

2-[(6-ethoxy-1,3-benzothiazol-2-yl)thio]-N-2-pyrimidinylacetamide has been used extensively in scientific research due to its unique properties. This compound has been shown to inhibit the activity of certain enzymes, making it an important tool for investigating various biological processes. It has been used in studies related to cancer, inflammation, and infectious diseases.